3-Hydroxy Nevirapine-d3
3-Hydroxy Nevirapine-d3
Brand Name:
Vulcanchem
CAS No.:
1346602-85-4
VCID:
VC0138810
InChI:
InChI=1S/C15H14N4O2/c1-8-11(20)7-17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9,20H,4-5H2,1H3,(H,18,21)/i1D3
SMILES:
CC1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4
Molecular Formula:
C15H14N4O2
Molecular Weight:
285.321
3-Hydroxy Nevirapine-d3
CAS No.: 1346602-85-4
Reference Standards
VCID: VC0138810
Molecular Formula: C15H14N4O2
Molecular Weight: 285.321
CAS No. | 1346602-85-4 |
---|---|
Product Name | 3-Hydroxy Nevirapine-d3 |
Molecular Formula | C15H14N4O2 |
Molecular Weight | 285.321 |
IUPAC Name | 11-cyclopropyl-3-hydroxy-4-(trideuteriomethyl)-5H-dipyrido[2,3-e:2/',3/'-f][1,4]diazepin-6-one |
Standard InChI | InChI=1S/C15H14N4O2/c1-8-11(20)7-17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9,20H,4-5H2,1H3,(H,18,21)/i1D3 |
Standard InChIKey | DANIONWINZEYME-FIBGUPNXSA-N |
SMILES | CC1=C2C(=NC=C1O)N(C3=C(C=CC=N3)C(=O)N2)C4CC4 |
Synonyms | 11-Cyclopropyl-5,11-dihydro-3-hydroxy-4-methy-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one-d3; |
Last Modified | Aug 20 2021 |
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